Cas no 445479-86-7 (Boc-2-amino-5-iodobenzoic Acid)

• Product Name: Boc-2-amino-5-iodobenzoic Acid
• CAS No: 445479-86-7
• MF: C₁₂H₁₄INO₄
• MW: 363.148335933685
• MDL: MFCD02682210
• CID: 1516326
• PubChem ID: 22143134
• Update Time: 2025-04-21

Boc-2-amino-5-iodobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-iodo-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• CTK1C7867
• 2-[N-(tert-Butyloxycarbonyl)amino]-5-iodobenzoic acid
• Benzoic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-5-iodo-
• AG-B-16659
• SureCN3895050
• 2-({[(1,1-dimethylethyl)oxy]carbonyl}amino)-5-iodobenzoic acid
• 2-[(tert-butoxycarbonyl)amino]-5-iodobenzoic acid
• 2-(Tert-butoxycarbonyl)amino-5-iodobenzoic acid
• Boc-2-amino-5-iodobenzoic acid
• F83456
• CS-0273179
• SCHEMBL3895050
• 2-((tert-Butoxycarbonyl)amino)-5-iodobenzoic acid
• AKOS010054650
• CHEMBL4797728
• EN300-1177850
• 2-((tert-Butoxycarbonyl)amino)-5-iodobenzoicacid
• 2-{[(tert-butoxy)carbonyl]amino}-5-iodobenzoic acid
• NZVOASTYHQSAJJ-UHFFFAOYSA-N
• 445479-86-7
• DTXSID20622864
• Boc-2-amino-5-iodobenzoic Acid

• MDL： MFCD02682210
• Inchi： 1S/C12H14INO4/c1-12(2,3)18-11(17)14-9-5-4-7(13)6-8(9)10(15)16/h4-6H,1-3H3,(H,14,17)(H,15,16)
• InChI Key： NZVOASTYHQSAJJ-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C(=O)O)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 362.99676g/mol
• Monoisotopic Mass: 362.99676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Boc-2-amino-5-iodobenzoic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters